Magnesium selenate(VI)
Magnesium selenate(VI)
A strong dibasic acid with the molecular formula H2SeO4. Included under this heading is the acid form, and inorganic salts of dihydrogen selenium tetraoxide.
Brand Name:
Vulcanchem
CAS No.:
14986-91-5
VCID:
VC0076704
InChI:
InChI=1S/Mg.H2O4Se/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES:
[O-][Se](=O)(=O)[O-].[Mg+2]
Molecular Formula:
MgSeO4
MgO4Se
MgO4Se
Molecular Weight:
167.27 g/mol
Magnesium selenate(VI)
CAS No.: 14986-91-5
Main Products
VCID: VC0076704
Molecular Formula: MgSeO4
MgO4Se
Molecular Weight: 167.27 g/mol
| CAS No. | 14986-91-5 |
|---|---|
| Product Name | Magnesium selenate(VI) |
| Molecular Formula | MgSeO4 MgO4Se |
| Molecular Weight | 167.27 g/mol |
| IUPAC Name | magnesium;selenate |
| Standard InChI | InChI=1S/Mg.H2O4Se/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
| Standard InChIKey | VWCLCSQRZVBEJD-UHFFFAOYSA-L |
| SMILES | [O-][Se](=O)(=O)[O-].[Mg+2] |
| Canonical SMILES | [O-][Se](=O)(=O)[O-].[Mg+2] |
| Description | A strong dibasic acid with the molecular formula H2SeO4. Included under this heading is the acid form, and inorganic salts of dihydrogen selenium tetraoxide. |
| Related CAS | 7783-08-6 (Parent) |
| Synonyms | Acid, Selenic Ammonium Selenate calcium selenate disodium selenate Magnesium Selenate Monosodium Selenate Potassium Selenate selenate Selenate, Ammonium Selenate, Calcium Selenate, Disodium Selenate, Magnesium Selenate, Monosodium Selenate, Potassium Selenate, Sodium selenic acid selenic acid, ammonium salt selenic acid, calcium salt Selenic Acid, Diammonium Salt selenic acid, disodium salt, 75Se-labeled selenic acid, disodium salt, decahydrate selenic acid, magnesium salt Selenic Acid, Monosodium Salt selenic acid, potassium salt sodium selenate |
| PubChem Compound | 167224 |
| Last Modified | Nov 11 2021 |
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